![molecular formula C8H14N2O2 B6203943 7-oxa-2-azaspiro[3.5]nonane-2-carboxamide CAS No. 1878621-28-3](/img/no-structure.png)
7-oxa-2-azaspiro[3.5]nonane-2-carboxamide
Overview
Description
7-oxa-2-azaspiro[3.5]nonane-2-carboxamide (7-OA-2-AZA-NCA) is an organic compound that has recently been studied for its potential applications in the field of scientific research. It is a bicyclic spiro compound that is structurally related to spiropiperidine, which is a well-known compound used in various therapeutic applications. 7-OA-2-AZA-NCA is a promising compound due to its unique properties, which make it suitable for use in scientific research.
Scientific Research Applications
7-OA-2-AZA-NCA has been studied for its potential applications in scientific research due to its unique properties. It has been studied as a potential inhibitor of enzymes involved in the synthesis of polyamines, which are essential for cell growth and proliferation. Additionally, 7-OA-2-AZA-NCA has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. 7-OA-2-AZA-NCA has also been studied for its potential to inhibit the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins.
Mechanism of Action
The mechanism of action of 7-OA-2-AZA-NCA is not fully understood, but it is believed to involve the inhibition of enzymes involved in the synthesis of important cellular components. In particular, 7-OA-2-AZA-NCA is thought to inhibit the enzymes involved in the synthesis of polyamines, acetylcholinesterase, and cyclooxygenase-2. Additionally, 7-OA-2-AZA-NCA has been shown to bind to the active site of these enzymes, which inhibits their activity.
Biochemical and Physiological Effects
7-OA-2-AZA-NCA has been studied for its biochemical and physiological effects, which are primarily related to its ability to inhibit enzymes involved in the synthesis of important cellular components. In particular, 7-OA-2-AZA-NCA has been shown to inhibit the enzymes involved in the synthesis of polyamines, acetylcholinesterase, and cyclooxygenase-2. This inhibition can lead to a variety of physiological effects, such as decreased cell proliferation, decreased neurotransmitter levels, and decreased production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of 7-OA-2-AZA-NCA in lab experiments has several advantages, including its ability to inhibit enzymes involved in the synthesis of important cellular components. Additionally, 7-OA-2-AZA-NCA is a relatively inexpensive compound, which makes it cost-effective for use in lab experiments. However, there are some limitations to the use of 7-OA-2-AZA-NCA in lab experiments, including its potential to cause side effects in humans and animals. Additionally, 7-OA-2-AZA-NCA is not water-soluble, which can make it difficult to use in some experiments.
Future Directions
The potential applications of 7-OA-2-AZA-NCA are still being explored, and there are several potential future directions for research. For example, further research is needed to better understand the mechanism of action of 7-OA-2-AZA-NCA and its potential therapeutic applications. Additionally, research is needed to investigate the potential side effects of 7-OA-2-AZA-NCA in humans and animals. Finally, research is needed to develop new synthesis methods for 7-OA-2-AZA-NCA that are more cost-effective and efficient.
Synthesis Methods
7-OA-2-AZA-NCA can be synthesized using a variety of methods, including the Beckmann rearrangement, the Stork enamine reaction, and the Mitsunobu reaction. The Beckmann rearrangement is a popular synthesis method for 7-OA-2-AZA-NCA that involves the conversion of an oxime to an amide. The Stork enamine reaction is also used to synthesize 7-OA-2-AZA-NCA and involves the formation of an enamine from an aldehyde or ketone. The Mitsunobu reaction is a versatile synthesis method that involves the conversion of an alcohol to an ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-oxa-2-azaspiro[3.5]nonane-2-carboxamide involves the reaction of a spirocyclic lactam with an amine in the presence of a reducing agent.", "Starting Materials": [ "Spirocyclic lactam", "Amine", "Reducing agent", "Solvent" ], "Reaction": [ "Dissolve the spirocyclic lactam in the solvent", "Add the amine and reducing agent to the solution", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with solvent and dry to obtain the desired product" ] } | |
CAS RN |
1878621-28-3 |
Product Name |
7-oxa-2-azaspiro[3.5]nonane-2-carboxamide |
Molecular Formula |
C8H14N2O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
